Cas no 92759-91-6 (Acetic acid, [(1-ethylhexyl)oxy]-)

• Product Name: Acetic acid, [(1-ethylhexyl)oxy]-
• CAS No: 92759-91-6
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 2815854
• Update Time: 2023-08-07

Acetic acid, [(1-ethylhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(1-ethylhexyl)oxy]-
• [(Octan-3-yl)oxy]acetic acid

• Inchi： 1S/C10H20O3/c1-3-5-6-7-9(4-2)13-8-10(11)12/h9H,3-8H2,1-2H3,(H,11,12)
• InChI Key： BAXORYQRPOAMQI-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C(CC)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 134
• XLogP3: 3
• Topological Polar Surface Area: 46.5